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Compound of Interest

Compound Name: HMMNI-d3

Cat. No.: B135295

Essential Safety and Disposal Information for Researchers, Scientists, and Drug Development
Professionals

This document provides comprehensive guidance on the proper disposal procedures for
HMMNI-d3, a deuterated metabolite of Dimetridazole used in research settings. Adherence to
these protocols is critical to ensure personnel safety and environmental compliance. HMMNI-
d3 is classified with multiple hazard levels, necessitating careful handling and disposal as
hazardous waste.

Hazard Identification and Classification

HMMNI-d3 is categorized as a hazardous substance with the following classifications

according to the Globally Harmonized System (GHS) as outlined in its Safety Data Sheet
(SDS).[1]
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Hazard Classification GHS Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

H319: Causes serious eye

Serious Eye Damage/Irritation Category 2A o
irritation

Specific Target Organ Toxicity, ]
) ) H335: May cause respiratory
Single Exposure (Respiratory Category 3 o
o irritation
Tract Irritation)

Personal Protective Equipment (PPE)

Before handling or disposing of HMMNI-d3, all personnel must wear appropriate Personal
Protective Equipment (PPE) to minimize exposure risk.

Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory.

Eye Protection: Safety glasses with side shields or chemical splash goggles are required.[2]

Lab Coat: A standard laboratory coat must be worn.

Respiratory Protection: If handling the powder outside of a certified chemical fume hood, a
NIOSH-approved respirator is necessary to prevent inhalation.[1]

Step-by-Step Disposal Protocol

HMMNI-d3 and any materials contaminated with it must be disposed of as hazardous chemical
waste. Under no circumstances should it be disposed of in the regular trash or poured down
the sanitary sewer.

e Waste Segregation and Collection:
o Designate a specific, clearly labeled hazardous waste container for HMMNI-d3 waste.

o The container must be made of a compatible material (e.g., high-density polyethylene) and

have a secure, leak-proof lid.
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o Collect all solid waste, including unused HMMNI-d3 powder, contaminated labware (e.g.,
pipette tips, microfuge tubes), and any absorbent materials used for cleaning spills.

o For liquid waste solutions containing HMMNI-d3, use a separate, compatible liquid waste
container. Do not mix with other incompatible waste streams.

e Labeling:

o Clearly label the waste container with "Hazardous Waste" and the full chemical name:
"HMMNI-d3 (Hydroxy Dimetridazole-d3)".

o Include the hazard pictograms for acute toxicity (harmful), irritant, and health hazard.
o Indicate the date when the waste was first added to the container.
e Storage:

o Store the sealed hazardous waste container in a designated, secure area away from
incompatible materials.

o The storage area should be well-ventilated.
e Disposal:

o Arrange for the collection and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal
contractor.[3]

o Follow all institutional, local, state, and federal regulations for hazardous waste disposal.
Spill Management
In the event of a spill, the following procedures should be followed:

o Evacuate and Secure: Immediately alert others in the area and restrict access to the spill
location.

o Ventilate: If safe to do so, increase ventilation in the area.
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o Wear Appropriate PPE: Don all required PPE before attempting to clean the spill.
e Contain and Clean:

o For solid spills, carefully sweep or scoop the material into a designated hazardous waste
container. Avoid creating dust.

o For liquid spills, cover with an inert absorbent material (e.g., vermiculite, sand). Once
absorbed, scoop the material into the hazardous waste container.

o Decontaminate: Clean the spill area with an appropriate solvent or detergent and water. All
cleaning materials must also be disposed of as hazardous waste.

» Report: Report the spill to your laboratory supervisor and EHS office as per institutional
policy.

Experimental Workflow for Safe Disposal

The following diagram illustrates the decision-making and procedural workflow for the proper
disposal of HMMNI-d3.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b135295?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135295?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

HMMNI-d3 Disposal Workflow

Start: HMMNI-d3 Waste Ge@

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Solid or Liquid Waste?

Collect in Labeled Solid Collect in Labeled Liquid
Hazardous Waste Container Hazardous Waste Container

Store Sealed Container in
Designated Secure Area

Arrange for Pickup by EHS or
Licensed Waste Contractor

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of HMMNI-d3 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b135295#hmmni-d3-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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